Cas no 38031-78-6 (3-tert-butylpyridine)
3-tert-butylpyridine structure
Product Name:3-tert-butylpyridine
CAS No:38031-78-6
MF:C9H13N
MW:135.206222295761
CID:1028923
PubChem ID:520879
Update Time:2025-04-20
3-tert-butylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,1-dimethylethyl)-Pyridine
- 3-(tert-Butyl)pyridine
- 3-tert-butylpyridine
- 3-(1.1-Dimethylethyl)-pyridin
- 3-t-butylpyridine
- 3-tert.-Butylpyridin
- 3-tert.-Butyl-pyridin
- 3-tert-Butyl-pyridin
- 3-tert-butyl-pyridine
- AC1LAUTI
- AE-562
- AGN-PC-0D3S5V
- Pyridine, 3-(1,1-dimethylethyl)-
- SureCN74389
- Q63392767
- AKOS006342841
- 38031-78-6
- EN300-124410
- SCHEMBL74389
- InChI=1/C9H13N/c1-9(2,3)8-5-4-6-10-7-8/h4-7H,1-3H
- SB53775
- DTXSID10334484
- pyridine, 3-t-butyl-
- DTXCID20285574
-
- MDL： MFCD09965927
- Inchi： 1S/C9H13N/c1-9(2,3)8-5-4-6-10-7-8/h4-7H,1-3H3
- InChI Key： FBUIIWHYTLCORM-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 135.10489
- Monoisotopic Mass: 135.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 0.9354 (estimate)
- Melting Point: -44°C
- Boiling Point: 203.93°C (estimate)
- Refractive Index: 1.4965
- PSA: 12.89
3-tert-butylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029181177-5g |
3-(tert-Butyl)pyridine |
38031-78-6 | 95% | 5g |
$1869.35 | 2023-09-02 | |
| Alichem | A029181177-10g |
3-(tert-Butyl)pyridine |
38031-78-6 | 95% | 10g |
$2653.00 | 2023-09-02 | |
| Alichem | A029181177-25g |
3-(tert-Butyl)pyridine |
38031-78-6 | 95% | 25g |
$4783.80 | 2023-09-02 | |
| Chemenu | CM171670-1g |
3-(tert-butyl)pyridine |
38031-78-6 | 95% | 1g |
$439 | 2021-08-05 | |
| Chemenu | CM171670-5g |
3-(tert-butyl)pyridine |
38031-78-6 | 95% | 5g |
$1132 | 2021-08-05 | |
| Chemenu | CM171670-10g |
3-(tert-butyl)pyridine |
38031-78-6 | 95% | 10g |
$1754 | 2021-08-05 | |
| Chemenu | CM171670-1g |
3-(tert-butyl)pyridine |
38031-78-6 | 95% | 1g |
$2143 | 2024-07-17 | |
| Enamine | EN300-124410-0.05g |
3-tert-butylpyridine |
38031-78-6 | 95% | 0.05g |
$600.0 | 2023-02-15 | |
| Enamine | EN300-124410-0.1g |
3-tert-butylpyridine |
38031-78-6 | 95% | 0.1g |
$783.0 | 2023-02-15 | |
| Enamine | EN300-124410-0.25g |
3-tert-butylpyridine |
38031-78-6 | 95% | 0.25g |
$1118.0 | 2023-02-15 |
3-tert-butylpyridine Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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